Cas no 314062-44-7 (5-Hydroxy-L-Tryptophan hydrate)

• Product Name: 5-Hydroxy-L-Tryptophan hydrate
• CAS No: 314062-44-7
• MF: C₁₁H₁₂N₂O₃^.H₂O
• MW: 238.23986
• CID: 93973
• PubChem ID: 24208755
• Update Time: 2025-10-28

5-Hydroxy-L-Tryptophan hydrate Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-L-Tryptophan hydrate
• L-5-HYDROXYTRYPTOPHAN
• AK-44640
• ANW-54845
• CTK8B6925
• KB-246202
• MolPort-003-925-825
• 5-HYDROXY-L-TRYPTOPHAN
• AKOS015924165
• 145224-90-4
• 207386-94-5
• (2S)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid;hydrate
• DTXSID20639876
• l-5-hydroxytryptophan-monohydrate
• 314062-44-7
• (S)-2-Amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid hydrate
• 5-Hydroxy-L-tryptophan--water (1/1)
• AKOS016001200
• UIHHMHBYEZJGNC-FVGYRXGTSA-N
• (2S)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid hydrate

• MDL： MFCD00171601
• Inchi： InChI=1S/C11H12N2O3.H2O/c12-9(11(15)16)3-6-5-13-10-2-1-7(14)4-8(6)10;/h1-2,4-5,9,13-14H,3,12H2,(H,15,16);1H2/t9-;/m0./s1
• InChI Key： UIHHMHBYEZJGNC-FVGYRXGTSA-N
• SMILES： C1=CC2=C(C=C1O)C(=CN2)C[C@@H](C(=O)O)N.O

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 0.902 g/mL at 25 °C(lit.)
• Melting Point: 270 °C (dec.)(lit.)
• Flash Point: 175 °F
• Refractive Index: n20/D 1.4850(lit.)
• Solubility: H2O: 10 mg/mL

5-Hydroxy-L-Tryptophan hydrate Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 36
• FLUKA BRAND F CODES：3-10
• RTECS：YN7110000
• Hazardous Material Identification：

Additional information on 5-Hydroxy-L-Tryptophan hydrate

5-Hydroxy-L-Tryptophan Hydrate: A Comprehensive Overview

5-Hydroxy-L-Tryptophan hydrate (5-HTP), with the CAS number 314062-44-7, is a naturally occurring compound that has garnered significant attention in the fields of neuroscience, nutrition, and pharmacology. This compound is a derivative of the essential amino acid tryptophan and serves as a precursor to serotonin, a key neurotransmitter involved in mood regulation, appetite control, and sleep-wake cycles. Recent advancements in research have shed light on its potential therapeutic applications, making it a subject of interest for both scientists and consumers alike.

The chemical structure of 5-HTP is characterized by a hydroxyl group attached to the indole ring of tryptophan, which distinguishes it from its precursor. This modification plays a crucial role in its biological activity. The hydrate form of 5-HTP refers to the presence of water molecules in its crystal structure, which affects its solubility and bioavailability. Understanding these properties is essential for optimizing its use in various applications.

One of the most promising areas of research involving 5-HTP is its role in mental health. Studies have demonstrated that supplementation with 5-HTP can increase serotonin levels in the brain, which may help alleviate symptoms of depression and anxiety. A recent clinical trial published in the *Journal of Clinical Psychiatry* highlighted the efficacy of 5-HTP in reducing depressive symptoms in patients who were unresponsive to conventional antidepressants. This finding underscores the potential of 5-HTP as an alternative or adjunctive therapy for mood disorders.

In addition to its mental health benefits, 5-HTP has been explored for its neuroprotective properties. Research conducted at the University of California, Los Angeles (UCLA), revealed that 5-HTP can enhance neuroplasticity and promote the growth of new neurons in animal models of neurodegenerative diseases. These findings suggest that 5-HTP may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The metabolic effects of 5-HTP are another area of active investigation. Emerging evidence indicates that 5-HTP can influence appetite regulation by modulating ghrelin and leptin levels, two hormones that play critical roles in hunger and satiety signals. A study published in *Nutrients* demonstrated that supplementation with 5-HTP led to significant weight loss and improved metabolic profiles in overweight individuals. These results highlight the potential of 5-HTP as a natural aid for weight management.

Despite its numerous benefits, the use of 5-HTP is not without considerations. Its bioavailability can be influenced by factors such as gastrointestinal absorption and first-pass metabolism. Researchers are currently exploring innovative delivery systems, such as encapsulation technologies, to enhance the efficacy and stability of 5-HTP formulations.

In conclusion, 5-Hydroxy-L-Tryptophan hydrate (CAS No 314062-44-7) is a versatile compound with a wide range of applications in health and medicine. Its ability to influence serotonin production, coupled with its neuroprotective and metabolic effects, positions it as a valuable tool for addressing various health conditions. As research continues to uncover new insights into its mechanisms and applications, 5-HTP is poised to play an increasingly important role in both preventive and therapeutic strategies.